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Compound of Interest

Compound Name: Deltorphin C (trifluoroacetate salt)
Cat. No.: B14083548
Get Quote
\ J

Part 1: Executive Summary & Core Directive

Deltorphin C (also known as Deltorphin I) is a highly selective

-opioid receptor (DOR) agonist.[1][2] In its trifluoroacetate (TFA) salt form, it exhibits distinct
physicochemical properties that differ significantly from the free base or acetate salt forms.[2][3]

The Critical Insight: The presence of the TFA counterion renders the lyophilized peptide highly
hygroscopic. The primary mechanism of degradation for Deltorphin C is not oxidation (as it
lacks Met/Cys), but hydrolysis and aspartimide formation driven by moisture absorption and the
acidic micro-environment created by the TFA ions upon hydration. Furthermore, the
hydrophobic Val-Val motif predisposes the peptide to aggregation in aqueous solutions if not
properly solubilized.

Shelf Life Overview:
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State Condition Shelf Life
Lyophilized Powder -20°C (Desiccated) 24 Months
Lyophilized Powder -80°C (Desiccated) > 36 Months
Solubilized (Stock) -80°C (in DMSO) 6 Months

| Solubilized (Working)| 4°C | < 24 Hours |[1][2]

Part 2: Physicochemical Identity

Understanding the molecule is the first step to preserving it.

Parameter

Specification

Peptide Name

Deltorphin C (Deltorphin 1)

Sequence Tyr-D-Ala-Phe-Asp-Val-Val-Gly-NH:z
Formula C37H52N8010[1][2][4] - XCF3COOH
Molecular Weight 768.9 g/mol (Free Base)

Isoelectric Point (pl)

~5.5 (Theoretical)

Hydrophobicity Moderate (Contains Phe, Val-Val motif)
Counterion Trifluoroacetate (TFA) - Strong acid salt
Solubility DMSO (Best), DMF, Water (pH dependent)

Part 3: Mechanisms of Degradation (The "Why")[1]

[2]

To ensure scientific integrity, we must address the specific vulnerabilities of Deltorphin C:

o TFA-Induced Acidification: Upon reconstitution in unbuffered water, the TFA counterions

dissociate, potentially dropping the pH to ~2—-3. While the peptide is relatively stable, this

acidic environment can accelerate acid-catalyzed hydrolysis of the peptide bonds over time.
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o Aspartimide Formation: The Aspartic Acid (Asp) residue at position 4 is prone to cyclization
to form an aspartimide intermediate, especially if the pH drifts or if moisture is present in the
powder. This results in a loss of biological potency.

o Beta-Sheet Aggregation: The Val-Val motif is a known beta-sheet promoter.[1] If the peptide
is reconstituted directly in high-salt buffers without an initial organic solvent step, it may form
non-covalent aggregates that are invisible to the naked eye but reduce receptor binding
affinity.

Part 4: Detailed Protocols
Protocol A: Receiving and Long-Term Storage

Objective: Prevent moisture entry and maintain the amorphous structure of the lyophilized
cake.[1]

 Arrival Inspection: Upon receipt, inspect the vial. The product should appear as a white to
off-white "fluff" or cake.[1] If the cake has collapsed into a sticky film, moisture ingress has
occurred; reject the lot.

e Equilibration (Crucial Step):
o Do NOT open the vial immediately upon removal from the shipping box if it is cold.
o Place the sealed vial in a desiccator at room temperature for 1 hour.

o Reasoning: Opening a cold vial in humid ambient air causes immediate condensation on
the hygroscopic TFA salt, initiating hydrolysis.

e Secondary Containment:

o Once equilibrated, place the original vial inside a secondary container (e.g., a 50mL
Falcon tube) containing a sachet of silica gel desiccant.

o Seal the secondary container with Parafilm.

e Freezing: Store at -20°C for standard use or -80°C for archival storage.
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Protocol B: Reconstitution and Solubilization

Objective: Create a stable stock solution without inducing aggregation.

Reagent Requirements:

e Solvent A: Anhydrous DMSO (Dimethyl sulfoxide), sterile filtered.[2]

e Solvent B: Sterile Water (Milli-Q) or PBS (pH 7.4).[1][2]

Step-by-Step Procedure:

» Calculate Volume: Determine the volume needed for a 10 mM stock concentration.
o Example: For 1 mg of peptide (MW ~769), 10 mM requires ~130 pL of solvent.[2]

e The "Organic First" Method:
o Add DMSO to the vial equal to 10-20% of the final target volume.

o Why? DMSO disrupts potential beta-sheet aggregates formed by the Val-Val hydrophobic
patch and ensures complete solvation of the aromatic residues (Tyr, Phe).[1][2]

o Gently swirl or vortex on low speed for 10 seconds. Ensure the powder is fully dissolved
(solution should be clear).[2]

e Dilution:
o Slowly add Solvent B (Water/Buffer) to reach the final volume.[2]

o Note: If using PBS, add it dropwise while vortexing. The sudden shift in ionic strength can
sometimes precipitate peptides; the pre-solvation in DMSO prevents this.

e pH Check (Self-Validation):
o Spot 1 L of the solution onto pH paper.

o If pH < 4.0 (due to TFA), neutralize carefully with dilute NaOH or dilute into a buffered
system (like PBS) immediately before use.[2] Do not store the stock at high pH.
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Protocol C: Aliquoting and Stock Storage

Objective: Minimize freeze-thaw cycles.[1][2][5]

 Aliquoting: Divide the stock solution into single-use aliquots (e.g., 10-50 pL) using low-
protein-binding polypropylene tubes.

o Avoid glass: Peptides can adsorb to glass surfaces at low concentrations.

o Flash Freezing: Snap-freeze aliquots in liquid nitrogen or dry ice/ethanol bath to prevent
crystal formation that can shear the peptide.

o Storage: Store at -80°C.
o Stability:[2][6][7][8][9] Stable for 6 months.

o Usage: Thaw only once. Discard unused portion of the aliquot.

Part 5: Quality Control & Visualization[2]
QC Method: HPLC Verification

Before starting a critical in vivo or cell-based assay, verify peptide integrity.
e Column: C18 Reverse Phase (e.g., 3.5 um, 4.6 x 100 mm).[2]

» Mobile Phase A: 0.1% TFA in Water.

» Mobile Phase B: 0.1% TFA in Acetonitrile.

» Gradient: 10% to 60% B over 20 minutes.

e Detection: UV at 214 nm (peptide bond) and 280 nm (Tyr/Phe).[2]

o Acceptance Criteria: Single peak >95% area. Impurities eluting earlier suggest hydrolysis;
later peaks suggest aggregation.

Workflow Diagrams
Diagram 1: Storage & Handling Lifecycle
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This workflow illustrates the critical decision points to prevent degradation.

Receive Lyophilized

Deltorphin C (TFA Salt)

Visual Inspection:
Is cake collapsed?

Yes (Sticky/Collapsed) \No (Fluffy Cake)

REJECT LOT
(Moisture Damage)

Equilibrate to RT
(1 Hour in Desiccator)

Long Term Storage:
-20°C / -80°C + Desiccant

Reconstitution
(See Protocol B)

:

Aliquot Stock
(Low-bind tubes)

Stock Storage:

-80°C (6 Months)

Click to download full resolution via product page
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Caption: Figure 1. Lifecycle management of Deltorphin C from receipt to stock storage,
emphasizing the critical equilibration step to prevent moisture ingress.

Diagram 2: Reconstitution Decision Tree

This logic ensures solubility based on the peptide's specific chemistry.
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Click to download full resolution via product page

Caption: Figure 2. The "Organic First" reconstitution strategy minimizes aggregation risks
associated with the Val-Val motif.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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